Cas no 21024-55-5 (Cyclohexanol, 4-(1,1-dimethylethyl)-1-phenyl-, trans-)

• Product Name: Cyclohexanol, 4-(1,1-dimethylethyl)-1-phenyl-, trans-
• CAS No: 21024-55-5
• MF: C₁₆H₂₄O
• MW: 232.361165046692
• CID: 1397989
• Update Time: 2024-08-15

Cyclohexanol, 4-(1,1-dimethylethyl)-1-phenyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 4-(1,1-dimethylethyl)-1-phenyl-, trans-
• CIS-4-TERT-BUTYL-1-PHENYLCYCLOHEXANOL

• MDL： MFCD09954379
• Inchi： 1S/C16H24O/c1-15(2,3)13-9-11-16(17,12-10-13)14-7-5-4-6-8-14/h4-8,13,17H,9-12H2,1-3H3/t13-,16+
• InChI Key： ZNRSAQUSEPSLQP-AKAXFMLLSA-N
• SMILES： [C@]1(C2=CC=CC=C2)(O)CC[C@H](C(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Melting Point: 158 °C
• Boiling Point: 337.5±11.0 °C(Predicted)
• pka: 14.51±0.40(Predicted)